Cas no 2171180-85-9 (2-(2S)-3-(tert-butoxy)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid)

• Product Name: 2-(2S)-3-(tert-butoxy)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid
• CAS No: 2171180-85-9
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 6394883
• PubChem ID: 165538652
• Update Time: 2025-05-23

2-(2S)-3-(tert-butoxy)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2S)-3-(tert-butoxy)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid
• 2-[(2S)-3-(tert-butoxy)-N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]acetic acid
• EN300-1516159
• 2171180-85-9

• Inchi： 1S/C26H32N2O6/c1-5-28(14-23(29)30)24(31)22(16-34-26(2,3)4)27-25(32)33-15-21-19-12-8-6-10-17(19)18-11-7-9-13-20(18)21/h6-13,21-22H,5,14-16H2,1-4H3,(H,27,32)(H,29,30)/t22-/m0/s1
• InChI Key： UGVOWDHVVYBYMC-QFIPXVFZSA-N
• SMILES： O(C(N[C@H](C(N(CC(=O)O)CC)=O)COC(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 699
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-(2S)-3-(tert-butoxy)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid

Introduction to 2-(2S)-3-(tert-butoxy)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid (CAS No. 2171180-85-9)

2-(2S)-3-(tert-butoxy)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid, identified by its CAS number 2171180-85-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research in drug discovery and development. The intricate structure of this molecule, characterized by its chiral center, multiple functional groups, and conjugated systems, contributes to its unique chemical and biological properties.

The molecular framework of 2-(2S)-3-(tert-butoxy)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid incorporates several key features that are highly relevant to modern medicinal chemistry. The presence of a (9H-fluoren-9-yl)methoxycarbonyl group not only enhances the solubility and stability of the compound but also serves as a handle for further derivatization. This group is particularly interesting because fluorene derivatives are known for their ability to interact with biological targets in a specific manner, often leading to high-affinity binding. Additionally, the tert-butoxy substituent at the 3-position provides steric hindrance, which can be crucial in modulating the compound's bioavailability and metabolic stability.

The chiral center at the 2-position, denoted as (2S), is another critical aspect of this compound. Chirality plays a pivotal role in the pharmacological activity of many drugs, as enantiomers can exhibit vastly different biological effects. The (S)-configuration is particularly noteworthy in this context, as it has been observed to confer enhanced potency and selectivity in several therapeutic areas. This stereochemical feature makes 2-(2S)-3-(tert-butoxy)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid an attractive candidate for further investigation in the development of enantiomerically pure drugs.

The N-terminal amide functionality and the ethyl side chain contribute to the compound's overall amphiphilic nature, which can influence its interaction with biological membranes and proteins. These features are particularly relevant in designing molecules that require specific solubility profiles or targeted delivery systems. In recent years, there has been a growing interest in developing prodrugs that can enhance the bioavailability and pharmacokinetic properties of active pharmaceutical ingredients (APIs). The structural motifs present in 2-(2S)-3-(tert-butoxy)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid make it a promising candidate for such applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between this compound and biological targets. For instance, studies have shown that the (9H-fluoren-9-yl)methoxycarbonyl group can form stable hydrogen bonds with polar residues in protein active sites, while the tert-butoxy group can engage in hydrophobic interactions. These interactions are critical for determining the binding affinity and specificity of the compound. Furthermore, computational studies have predicted that this molecule may exhibit favorable pharmacokinetic properties, such as good oral bioavailability and metabolic stability.

In vitro studies have begun to unravel the potential therapeutic applications of 2-(2S)-3-(tert-butoxy)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid. Initial experiments have suggested that it may possess anti-inflammatory and analgesic properties, making it a candidate for treating chronic pain conditions. Additionally, preliminary data indicate that this compound could interact with enzymes involved in metabolic pathways relevant to cancer progression. These findings are particularly exciting because they highlight the compound's potential as a lead molecule for developing novel therapeutics.

The synthesis of this complex molecule presents several challenges due to its multiple stereocenters and functional groups. However, advances in synthetic methodology have made it increasingly feasible to produce high-purity samples for research purposes. Techniques such as asymmetric catalysis and chiral resolution have been employed to ensure the correct stereochemical configuration of key intermediates. These synthetic strategies not only enhance the yield but also improve the overall quality of the final product.

As research continues to evolve, new applications for 2-(2S)-3-(tert-butoxy)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid are likely to emerge. The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates, and this compound is no exception. By leveraging these computational tools, researchers can more efficiently screen large libraries of compounds for potential therapeutic activity. This approach has already led to several breakthroughs in identifying novel drug candidates with improved efficacy and safety profiles.

The future prospects for CAS No 2171180 - 85 - 9 are bright, with ongoing studies focusing on optimizing its pharmacological properties and exploring new therapeutic indications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into clinical applications. As our understanding of biological systems continues to expand, compounds like 2-(2S)-3-(tert-butoxy)-N-ethyl - {(( 9 H - fluorene - 9 - yl ) methoxycarbonyl } amino ) propan amido acetic acid will play a crucial role in shaping the next generation of medicines.